Cas no 5275-07-0 (1H-Indole, 3-(4-pyridinylmethyl)-)

• Product Name: 1H-Indole, 3-(4-pyridinylmethyl)-
• CAS No: 5275-07-0
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 358938
• PubChem ID: 15533806
• Update Time: 2025-04-19

1H-Indole, 3-(4-pyridinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-(4-pyridinylmethyl)-
• 3-(pyridin-4-ylmethyl)-1H-indole
• 3-PYRIDIN-4-YLMETHYL-1H-INDOLE
• 3-(4-Pyridylmethyl)indole
• DTXSID50573774
• (3-indolyl)(4-pyridyl)methane
• SCHEMBL1993893
• FJSLZLOJFONXCF-UHFFFAOYSA-N
• 3-[(Pyridin-4-yl)methyl]-1H-indole
• AKOS000359743
• 5275-07-0

• MDL： MFCD11915925
• Inchi： 1S/C14H12N2/c1-2-4-14-13(3-1)12(10-16-14)9-11-5-7-15-8-6-11/h1-8,10,16H,9H2
• InChI Key： FJSLZLOJFONXCF-UHFFFAOYSA-N
• SMILES： N1C=C(CC2C=CN=CC=2)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 208.10016
• Monoisotopic Mass: 208.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.193
• Melting Point: 108-110 ºC
• PSA: 28.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles